Cas no 70543-40-7 (Isopentyl 5-chloropentanoate)

• Product Name: Isopentyl 5-chloropentanoate
• CAS No: 70543-40-7
• MF: C₁₀H₁₉ClO₂
• MW: 206.709662675858
• CID: 975302
• PubChem ID: 550816
• Update Time: 2025-04-19

Isopentyl 5-chloropentanoate Chemical and Physical Properties

Names and Identifiers

• Isopentyl 5-chloropentanoate
• 3-methylbutyl 5-chloropentanoate
• JOEKXOJRCYDLJL-UHFFFAOYSA-N
• DTXSID10338725
• Isopentyl 5-chloropentanoate #
• 70543-40-7
• 5-Chloropentanoic acid, 3-methylbutyl ester

• Inchi： 1S/C10H19ClO2/c1-9(2)6-8-13-10(12)5-3-4-7-11/h9H,3-8H2,1-2H3
• InChI Key： JOEKXOJRCYDLJL-UHFFFAOYSA-N
• SMILES： ClCCCCC(=O)OCCC(C)C

Computed Properties

• Exact Mass: 206.1073575g/mol
• Monoisotopic Mass: 206.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų